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Compound of Interest

Compound Name: 4-(4-Chlorophenoxy)benzonitrile

CAS No.: 74448-92-3

Cat. No.: B1353062 Get Quote

This guide details the synthesis, characterization, and material science applications of 4-(4-
Chlorophenoxy)benzonitrile (CAS: 74448-92-3). This bifunctional aromatic ether serves as a

critical intermediate in the development of high-performance thermoplastics, specifically

Poly(arylene ether nitrile)s (PEN) and Poly(ether ether ketone) (PEEK) analogues, as well as a

mesogenic core for liquid crystalline materials.

Part 1: Chemical Profile & Executive Summary
4-(4-Chlorophenoxy)benzonitrile is an asymmetric diaryl ether featuring an electron-

withdrawing nitrile group on one ring and a halogenated phenoxy moiety on the other. This

structural asymmetry is its defining feature, allowing for selective functionalization. The nitrile

group provides high dielectric anisotropy and potential for crosslinking (via trimerization), while

the chlorine atom serves as a reactive handle for metal-catalyzed coupling or further

nucleophilic substitution.
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Property Data Note

CAS Number 74448-92-3 Verified Identifier

IUPAC Name
4-(4-

Chlorophenoxy)benzonitrile

Alternate: 4-Chloro-4'-

cyanodiphenyl ether

Molecular Formula C₁₃H₈ClNO MW: 229.66 g/mol

Melting Point 84.0 – 88.0 °C Crystalline solid

Boiling Point 160 °C (0.6 mmHg) High thermal stability

Solubility Soluble in DMF, DMSO, CHCl₃ Insoluble in water

Appearance White to off-white crystals Needles from ethanol

Part 2: Synthesis Protocol (Nucleophilic Aromatic
Substitution)
Objective: Synthesis of 4-(4-Chlorophenoxy)benzonitrile via SNAr mechanism. Principle: The

reaction utilizes the electron-withdrawing nitrile group of 4-fluorobenzonitrile to activate the

para-position for nucleophilic attack by the phenoxide of 4-chlorophenol.

Reagents & Materials
Substrate A: 4-Chlorophenol (1.0 equiv, 128.56 g/mol )

Substrate B: 4-Fluorobenzonitrile (1.05 equiv, 121.11 g/mol )

Base: Potassium Carbonate (K₂CO₃), anhydrous (1.2 equiv)

Solvent: N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) [0.5 M concentration]

Atmosphere: Nitrogen (N₂) or Argon

Step-by-Step Methodology
Phenoxide Formation:
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Charge a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser,

and nitrogen inlet with 4-chlorophenol (10.0 mmol) and K₂CO₃ (12.0 mmol).

Add anhydrous DMF (20 mL) and stir at room temperature for 30 minutes.

Observation: The mixture will become a suspension as the potassium phenoxide salt

forms.

Nucleophilic Attack:

Add 4-fluorobenzonitrile (10.5 mmol) to the reaction mixture.

Heat the system to 140–150 °C under a nitrogen blanket.

Maintain reflux for 4–6 hours.[1] Monitor reaction progress via TLC (Hexane:Ethyl Acetate

4:1) or HPLC.[2] The limiting reagent (4-chlorophenol) should be fully consumed.

Work-up & Isolation:

Cool the reaction mixture to room temperature.

Pour the dark solution slowly into ice-cold water (200 mL) with vigorous stirring. The

product will precipitate as a crude solid.

Filter the precipitate and wash extensively with water to remove residual DMF and

inorganic salts (KF, KCl).

Purification:

Recrystallize the crude solid from hot Ethanol or a Methanol/Water (9:1) mixture.

Dry the crystals in a vacuum oven at 60 °C for 12 hours.

Yield Target: >85%

Purity Check: Melting point should be sharp (84–88 °C).
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A. Poly(arylene ether nitrile) (PEN) Synthesis
The nitrile group in 4-(4-Chlorophenoxy)benzonitrile is a key functional handle for high-

performance polymers. PENs are known for their exceptional thermal stability (Tg > 170 °C)

and solvent resistance.

Mechanism: The monomer acts as a "capping agent" or, upon modification (e.g., hydrolysis

to carboxylic acid), as a direct monomer for polymerization.

Crosslinking: At high temperatures (>250 °C) or in the presence of Lewis acids (ZnCl₂), the

pendant nitrile groups can trimerize to form s-triazine rings. This reaction transforms the

thermoplastic PEN into a thermosetting resin with superior modulus and thermal resistance.

B. Liquid Crystal (LC) Engineering
The rigid, rod-like structure of the diphenyl ether core, combined with the strong dipole moment

of the nitrile group (3.9 D), makes this compound an excellent nematogen.

Dielectric Anisotropy: The terminal -CN group induces positive dielectric anisotropy (

), which is essential for molecules to align with electric fields in LCDs.

Mesogenic Core: The 4-chlorophenoxy tail prevents crystallization at low temperatures,

broadening the nematic operating range when used in eutectic mixtures.

Part 4: Visualizing the Chemistry
Diagram 1: Synthesis & Polymerization Pathways
This diagram illustrates the synthesis of the monomer and its divergent pathways into

thermoplastic (PEN) and thermoset (Triazine) materials.
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Caption: Synthetic route from precursors to high-performance polymer networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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